2-(1-(Ethylsulfonyl)piperidin-4-yl)-5-(4-methoxybenzyl)-1,3,4-thiadiazole

• IUPAC Name: 2-(1-ethylsulfonylpiperidin-4-yl)-5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazole
• InChI: InChI=1S/C17H23N3O3S2/c1-3-25(21,22)20-10-8-14(9-11-20)17-19-18-16(24-17)12-13-4-6-15(23-2)7-5-13/h4-7,14H,3,8-12H2,1-2H3
• InChI Key: NEYWRCDCRKRYNP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C2=NN=C(S2)CC3=CC=C(C=C3)OC
• Molecular Formula: C17H23N3O3S2
• Molecular Weight: 381.5 g/mol

Description

2-(1-(Ethylsulfonyl)piperidin-4-yl)-5-(4-methoxybenzyl)-1,3,4-thiadiazole, also known as Compound A, is a novel small molecule that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of 2-(1-(Ethylsulfonyl)piperidin-4-yl)-5-(4-methoxybenzyl)-1,3,4-thiadiazole A is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
2-(1-(Ethylsulfonyl)piperidin-4-yl)-5-(4-methoxybenzyl)-1,3,4-thiadiazole A has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect neurons from damage. In addition, it has also been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1-(Ethylsulfonyl)piperidin-4-yl)-5-(4-methoxybenzyl)-1,3,4-thiadiazole A in lab experiments is its high potency and selectivity. It has been shown to have a low toxicity profile, which makes it a promising candidate for further development. However, one of the limitations is the lack of information on its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for the study of 2-(1-(Ethylsulfonyl)piperidin-4-yl)-5-(4-methoxybenzyl)-1,3,4-thiadiazole A. One direction is to investigate its potential use in the treatment of other diseases, such as cardiovascular diseases and diabetes. Another direction is to optimize its pharmacokinetics and pharmacodynamics to improve its efficacy and safety. Finally, the development of analogs and derivatives of 2-(1-(Ethylsulfonyl)piperidin-4-yl)-5-(4-methoxybenzyl)-1,3,4-thiadiazole A may lead to the discovery of even more potent and selective compounds.

Synthesis Methods

The synthesis of 2-(1-(Ethylsulfonyl)piperidin-4-yl)-5-(4-methoxybenzyl)-1,3,4-thiadiazole A involves a multistep process that includes the reaction of piperidine with ethylsulfonyl chloride, followed by the reaction with 4-methoxybenzyl bromide and thiocarbonyldiimidazole. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-(1-(Ethylsulfonyl)piperidin-4-yl)-5-(4-methoxybenzyl)-1,3,4-thiadiazole A has been extensively studied for its potential applications in drug discovery and development. It has been shown to have anticancer, anti-inflammatory, and neuroprotective properties. In addition, it has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.